Cas no 5653-42-9 ( )

• Product Name: &nbsp
• CAS No: 5653-42-9
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• MDL: MFCD14280284
• CID: 945498
• PubChem ID: 337325
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 6,7-dimethoxy-4H-isochromene-1,3-dione
• 6,7-Dimethoxy-isochroman-1,3-dione
• 3,4-Dimethoxyhomophthalic acid anhydride
• 3,4-dimethoxyhomophthalic anhydride
• 4,5-dimethoxyhomophthalic anhydride
• 6,7-dimethoxyisochroman-1,3-dione
• 6,7-dimetoxihomophthalic anhydride
• AC1L7LGT
• NSC354971
• DTXSID20320095
• 5653-42-9
• 1H-2-Benzopyran-1,3(4H)-dione, 6,7-dimethoxy-
• SCHEMBL669908
• DB-186154
• 6,7-dimethoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
• AATKSLBQUSPGJS-UHFFFAOYSA-N
• AKOS001769668
• NSC-354971
• 6,7-dimethoxyisochromane-1,3-dione
•  

• MDL： MFCD14280284
• Inchi： 1S/C11H10O5/c1-14-8-3-6-4-10(12)16-11(13)7(6)5-9(8)15-2/h3,5H,4H2,1-2H3
• InChI Key： AATKSLBQUSPGJS-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C(=CC=2C1=O)OC)OC)=O

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.32
• Boiling Point: 415.3°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.55
• PSA: 61.83
• LogP: 0.94330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans